4-Bromomethyl-2,5-dichloro-pyridine

• Molecular Formula: C6H4BrCl2N
• Molecular Weight: 240.91 g/mol
• IUPAC Name: 4-(bromomethyl)-2,5-dichloropyridine
• InChI: InChI=1S/C6H4BrCl2N/c7-2-4-1-6(9)10-3-5(4)8/h1,3H,2H2
• InChI Key: CUBHQGYLUJPXND-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CN=C1Cl)Cl)CBr

Description

4-Bromomethyl-2,5-dichloro-pyridine is a useful research compound. Its molecular formula is C6H4BrCl2N and its molecular weight is 240.91 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 2,5-dichloro-4-pyridinemethanol (CAN 866039-42-1, 1.10 g, 6.18 mmol) in DCM (25 mL) was added at 0° C. with stirring tetrabromomethane (2.05 g, 6.18 mmol) and a solution of triphenylphosphine (1.62 g, 6.18 mmol) in DCM (5 mL). The resulting mixture was stirred at 0° C. for 1 h and concentrated. The residue was purified by flash chromatography (silica, heptane/ethyl acetate gradient) to give the title compound (619 mg, 42%) as yellow oil. LC-MS (UV peak area, m/z) 98%, 241.0 (MH+).